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Compound of Interest

Compound Name: 6-Iodo-1-indanone

Cat. No.: B576607 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the thermal stability and melting point of

6-Iodo-1-indanone, a key intermediate in various synthetic pathways. The information

contained herein is intended to support research and development activities by providing

essential data on the physicochemical properties of this compound.

Core Physicochemical Properties of 6-Iodo-1-
indanone
6-Iodo-1-indanone is a halogenated bicyclic ketone. The presence of the iodine atom and the

indanone core makes it a valuable building block in medicinal chemistry and materials science.

A summary of its key physical and chemical properties is presented below.

Property Value Source

Molecular Formula C₉H₇IO [1]

Molecular Weight 258.06 g/mol

Appearance White to light yellow solid [2]

Melting Point 164 °C [2]

Storage Temperature 2-8°C, protected from light [2][3]
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Thermal Stability Profile
While a specific decomposition temperature for 6-Iodo-1-indanone is not readily available in

the reviewed literature, its thermal stability can be assessed using standard analytical

techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry

(DSC). These methods provide insights into the temperature at which the compound begins to

degrade and the energetic changes associated with its decomposition. For the related

compound 1-indanone, hazardous decomposition products upon combustion include carbon

monoxide and carbon dioxide.

Experimental Protocols
Detailed methodologies for determining the melting point and assessing the thermal stability of

6-Iodo-1-indanone are outlined below. These protocols are based on standard laboratory

practices for organic compounds.

Melting Point Determination
The melting point of 6-Iodo-1-indanone can be accurately determined using a capillary melting

point apparatus.

Methodology:

Sample Preparation: A small amount of finely powdered 6-Iodo-1-indanone is packed into a

capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of the melting point

apparatus.

Heating: The sample is heated at a steady rate of 10-20°C per minute for an initial

approximate determination.

Refined Measurement: The measurement is repeated with a fresh sample, heating rapidly to

about 20°C below the approximate melting point, and then reducing the heating rate to 1-2°C

per minute.

Data Recording: The temperature at which the first liquid appears and the temperature at

which the entire sample becomes liquid are recorded as the melting point range.
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Thermal Stability Assessment by Thermogravimetric
Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere. This technique is crucial for determining the decomposition temperature.

Methodology:

Sample Preparation: A small, accurately weighed sample (5-10 mg) of 6-Iodo-1-indanone is

placed in a tared TGA crucible.

Instrument Setup: The TGA instrument is purged with an inert gas (e.g., nitrogen) to provide

a non-reactive atmosphere.

Temperature Program: The sample is heated at a constant rate, typically 10°C per minute,

over a temperature range (e.g., 25°C to 600°C).

Data Acquisition: The instrument continuously records the sample's mass as a function of

temperature.

Analysis: The resulting TGA curve is analyzed to identify the onset temperature of mass loss,

which corresponds to the decomposition temperature.

Thermal Stability Assessment by Differential Scanning
Calorimetry (DSC)
DSC is used to measure the heat flow associated with thermal transitions in a material as a

function of temperature. It can detect endothermic and exothermic processes, such as melting

and decomposition.

Methodology:

Sample Preparation: A small, accurately weighed sample (2-5 mg) of 6-Iodo-1-indanone is

hermetically sealed in an aluminum DSC pan. An empty, sealed pan is used as a reference.

Instrument Setup: Both the sample and reference pans are placed in the DSC cell.
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Temperature Program: The cell is heated at a controlled linear rate, for instance, 10°C per

minute, through a defined temperature range.

Data Acquisition: The instrument measures the differential heat flow between the sample and

the reference.

Analysis: The resulting thermogram is analyzed to identify peaks corresponding to thermal

events. An endothermic peak will confirm the melting point, while sharp exothermic peaks at

higher temperatures may indicate decomposition.

Visualizing Experimental and Conceptual
Frameworks
To further elucidate the context of 6-Iodo-1-indanone in research and development, the

following diagrams illustrate a general experimental workflow for thermal analysis and a

representative signaling pathway where indanone derivatives have shown biological activity.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b576607?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576607?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Characterization of 6-Iodo-1-indanone

Sample Preparation
(Grinding and Weighing)

Melting Point Determination
(Capillary Method) Thermogravimetric Analysis (TGA) Differential Scanning Calorimetry (DSC)

Data Analysis

Melting Point Range Decomposition Temperature Thermal Transitions (Melting, Decomposition)

Comprehensive Thermal Profile

Click to download full resolution via product page

Caption: Experimental workflow for thermal analysis of 6-Iodo-1-indanone.
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Caption: Representative signaling pathway of an indanone derivative.[4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to the Thermal
Properties of 6-Iodo-1-indanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b576607#thermal-stability-and-melting-point-of-6-iodo-
1-indanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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